Cas no 2639445-76-2 (tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate)
tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27783104
- 2639445-76-2
- tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate
- tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate
-
- Inchi: 1S/C14H24N2O2S/c1-7-8-9(2)15-13-16-10(3)11(19-13)12(17)18-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,16)
- InChI Key: QWBRFFQRKHEZAU-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC(C)(C)C)=C(C)N=C1NC(C)CCC
Computed Properties
- Exact Mass: 284.15584919g/mol
- Monoisotopic Mass: 284.15584919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 79.5Ų
tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783104-0.05g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-27783104-0.1g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-27783104-0.25g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-27783104-0.5g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-27783104-1.0g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-27783104-2.5g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-27783104-5.0g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-27783104-10.0g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-27783104-1g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-27783104-5g |
tert-butyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate |
2639445-76-2 | 5g |
$1572.0 | 2023-09-09 |
tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate
tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate
tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639445-76-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a tert-butyl group, a methyl group, and a pentan-2-ylamino group, which contribute to its unique chemical properties and biological functions.
The synthesis of tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate involves a series of well-established organic reactions. Typically, the thiazole ring is formed through a condensation reaction between an amine and a thioamide or thiourea derivative. The substitution pattern on the thiazole ring is then achieved through nucleophilic aromatic substitution or other site-selective reactions. The tert-butyl group is introduced via esterification or alkylation reactions, while the pentan-2-ylamino group is incorporated through amide bond formation. These synthetic steps are carefully optimized to ensure high yields and purity of the final product.
Recent studies have highlighted the potential of tert-butyl 4-methyl-2-(pentan-2-yil)amino-l,3-thiazole-s-carboxy-late in various therapeutic areas. For instance, research has demonstrated its anti-inflammatory and antioxidant properties, making it a promising candidate for the development of drugs targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, this compound has shown potential as a modulator of ion channels, which are critical for various physiological processes including neuronal signaling and muscle contraction.
In terms of pharmacokinetics, tert-butyl 4-methyl-z-(pentan-z-yil)amino-l,s-thiazol-s-carboxy-late exhibits favorable absorption and bioavailability profiles in preclinical models. Its lipophilic nature allows for efficient penetration across biological membranes, while its metabolic stability ensures sustained levels in the systemic circulation. These properties are advantageous for drug delivery systems that require prolonged therapeutic effects.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of tert-butyl 4-methyl-z-(pentan-z-yil)amino-l,s-thiazol-s-carboxy-late with various target proteins. These studies have revealed that the compound interacts with key residues in the active sites of enzymes and receptors, suggesting its potential as a lead compound for rational drug design.
In conclusion, tert-butyl 4-methyl-z-(pentan-z-yil)amino-l,s-thiazol-s-carboxy-late (CAS No. 2639445-s6-s) represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and biotechnology. Its unique chemical structure, coupled with its promising biological activities and pharmacokinetic properties, positions it as a compelling candidate for further preclinical and clinical investigations.
2639445-76-2 (tert-butyl 4-methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)